Cas no 957485-64-2 (FPH2)

• Product Name: FPH2
• CAS No: 957485-64-2
• MF: C₁₄H₁₆ClN₅O₂S
• MW: 353.827139854431
• MDL: MFCD04137604
• CID: 2201049
• PubChem ID: 2208391
• Update Time: 2024-10-25

FPH2 Chemical and Physical Properties

Names and Identifiers

• FPH2(BRD-9424)
• 1H-​Pyrazole-​3-​carboxamide, 4-​[[[(5-​chloro-​2-​methoxyphenyl)​amino]​thioxomethyl]​amino]​-​1-​ethyl-
• BRD 9424
• BRD-9424
• FPH 2
• FPH-2
• 4-(3-(5-Chloro-2-methoxyphenyl)thioxureido)-1-ethyl-1H-pyrazole-3-carboxamide
• 4-[[[(5-Chloro-2-methoxyphenyl)amino]thioxomethyl]amino]-1-ethyl-1H-pyrazole-3-carboxamide
• FPH2
• 4-(3-(5-Chloro-2-methoxyphenyl)thioureido)-1-ethyl-1H-pyrazole-3-carboxamide
• BRD9424
• 4-[(5-chloro-2-methoxyphenyl)carbamothioylamino]-1-ethylpyrazole-3-carboxamide
• 4-{[(5-chloro-2-methoxyphenyl)carbamothioyl]amino}-1-ethyl-1H-pyrazole-3-carboxamide
• 4-[[(5-chloro-2-methoxyanilino)-sulfanylidenemethyl]amino]-1-ethyl-3-pyrazolecarboxamide
• CBKinase1_006299
• CBK
• 4-[[[(5-Chloro-2-methoxyphenyl)amino]thioxomethyl]amino]-1-ethyl-1H-pyrazole-3-carboxamide (ACI)
• BJM-HSC2-10

• MDL： MFCD04137604
• Inchi： 1S/C14H16ClN5O2S/c1-3-20-7-10(12(19-20)13(16)21)18-14(23)17-9-6-8(15)4-5-11(9)22-2/h4-7H,3H2,1-2H3,(H2,16,21)(H2,17,18,23)
• InChI Key： PCHRYHSDDPPZBV-UHFFFAOYSA-N
• SMILES： O=C(C1C(NC(NC2C(OC)=CC=C(Cl)C=2)=S)=CN(CC)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 441
• XLogP3: 2.1
• Topological Polar Surface Area: 126

Experimental Properties

• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.046 g/l) (25 º C),

FPH2 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas